Cas no 66931-53-1 (2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane)

• Product Name: 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane
• CAS No: 66931-53-1
• Molecular Formula: C₁₂H₁₆O₄
• Molecular Weight: 224.253
• CID: 3107075
• PubChem ID: 3864137

2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane Properties

Names and Identifiers

• 2-{[(3,4-dimethoxybenzyl)oxy]methyl}oxirane
• G38441
• Z56346894
• 2-(((3,4-DIMETHOXYBENZYL)OXY)METHYL)OXIRANE
• SCHEMBL6631330
• 2-[(3,4-dimethoxyphenyl)methoxymethyl]oxirane
• 2-([(3,4-dimethoxybenzyl)oxy]methyl)oxirane
• 2-{[(3,4-dimethoxyphenyl)methoxy]methyl}oxirane
• CS-0221632
• EN300-09648
• 66931-53-1
• AKOS016423383
• RCA93153
• 958-969-9
• 2-(((3,4-Dimethoxyphenyl)methoxy)methyl)oxirane

• InChIKey： HXJFFWGEHYIYMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O4/c1-13-11-4-3-9(5-12(11)14-2)6-15-7-10-8-16-10/h3-5,10H,6-8H2,1-2H3
• SMILES： COC1=C(C=C(C=C1)COCC2CO2)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 224.10485899g/mol
• Heavy Atom Count: 16
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes